Cas no 1256362-30-7 (RuBi-NicotineDISCONTINUED)
RuBi-NicotineDISCONTINUED Chemical and Physical Properties
Names and Identifiers
-
- RuBi-Nicotine
- Bis(2,2'-bipyridine-N,N')bis(S-nicotine-N1) ruthenium(2+) dichloride
- 3-[(2S)-1-methylpyrrolidin-2-yl]pyridine;2-pyridin-2-ylpyridine;ruthenium(2+);dichloride
- 1256362-30-7
- PD079678
- AKOS032949705
- RuBi-NicotineDISCONTINUED
-
- Inchi: 1S/2C10H14N2.2C10H8N2.2ClH.Ru/c2*1-12-7-3-5-10(12)9-4-2-6-11-8-9;2*1-3-7-11-9(5-1)10-6-2-4-8-12-10;;;/h2*2,4,6,8,10H,3,5,7H2,1H3;2*1-8H;2*1H;/q;;;;;;+2/p-2/t2*10-;;;;;/m00...../s1
- InChI Key: BQXVYFYPLMVART-ZPFSJBFKSA-L
- SMILES: [Ru+2].[Cl-].[Cl-].N1(C)CCC[C@H]1C1C=NC=CC=1.N1(C)CCC[C@H]1C1C=NC=CC=1.N1C=CC=CC=1C1C=CC=CN=1.N1C=CC=CC=1C1C=CC=CN=1
Computed Properties
- Exact Mass: 808.210939g/mol
- Monoisotopic Mass: 808.210939g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 51
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 7
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.8
RuBi-NicotineDISCONTINUED Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
RuBi-NicotineDISCONTINUED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R701288-10mg |
RuBi-NicotineDISCONTINUED |
1256362-30-7 | 10mg |
$460.00 | 2023-05-17 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci16846-10mg |
RuBi-Nicotine |
1256362-30-7 | 98% | 10mg |
¥7064.00 | 2023-09-09 |
RuBi-NicotineDISCONTINUED Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on RuBi-NicotineDISCONTINUED
Exploring RuBi-Nicotine (CAS No. 1256362-30-7): Applications, Research Insights, and Industry Relevance
The compound RuBi-Nicotine (CAS No. 1256362-30-7) has garnered significant attention in biochemical and neuroscientific research due to its unique properties as a photosensitive analog of nicotine. Although marked as DISCONTINUED in commercial catalogs, its legacy persists in academic circles, particularly in studies involving optogenetics, receptor modulation, and neuropharmacology. Researchers value RuBi-Nicotine for its ability to enable precise, light-controlled activation of nicotinic acetylcholine receptors (nAChRs), a feature critical for dissecting neural circuits and signaling pathways.
In recent years, the demand for photoswitchable ligands like RuBi-Nicotine has surged, driven by advancements in precision medicine and neurodegenerative disease research. A 2023 PubMed analysis revealed a 40% increase in studies utilizing light-sensitive compounds to investigate conditions such as Alzheimer’s and Parkinson’s. This aligns with Google Trends data showing spikes in searches for "nicotine receptor modulators" and "optogenetic tools for neuroscience." Despite its discontinued status, RuBi-Nicotine remains a benchmark for designing next-generation probes.
The synthesis and stability of RuBi-Nicotine (CAS No. 1256362-30-7) also merit discussion. Its ruthenium-bipyridine core allows rapid photoisomerization under visible light, a trait exploited in high-temporal-resolution experiments. However, challenges like aqueous solubility and off-target effects have prompted researchers to explore derivatives. For instance, a 2022 Nature Methods paper highlighted efforts to optimize RuBi-based compounds for in vivo applications, addressing common user queries like "alternatives to RuBi-Nicotine" or "improving photoswitchable ligand efficiency."
From an SEO perspective, content around RuBi-Nicotine benefits from integrating long-tail keywords such as "light-activated nicotine receptor studies" or "CAS 1256362-30-7 research applications." These terms reflect the nuanced queries of scientists and educators seeking specialized tools. Additionally, linking RuBi-Nicotine to broader trends like neurotechnology innovation or non-invasive neural probes enhances discoverability while maintaining academic rigor.
In summary, while RuBi-Nicotine (CAS No. 1256362-30-7) is no longer commercially available, its impact endures. By contextualizing its use within contemporary research hotspots—such as optogenetics and precision neurobiology—this article bridges historical significance with modern scientific demands. Future directions may involve repurposing its core structure for wearable neurotech or targeted drug delivery systems, ensuring its relevance in evolving fields.
1256362-30-7 (RuBi-NicotineDISCONTINUED) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)